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Compound of Interest

Compound Name: tert-Amyl methyl ether

Cat. No.: B166767 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with tert-Amyl methyl ether (TAME).

Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

handling.

I. Personal Protective Equipment (PPE)
When handling tert-Amyl methyl ether, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure safety. The following PPE is required:

Eye and Face Protection: Chemical splash goggles are mandatory to protect against

splashes.[1] For operations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

Hand Protection: Wear appropriate chemical-resistant gloves.[1][2] It is recommended to

consult the glove manufacturer's specifications for compatibility with TAME.

Skin and Body Protection: An apron or lab coat should be worn to protect against skin

contact.[3] For larger-scale operations or in cases of significant exposure risk, a PVC apron

or a full protective suit may be necessary.[3] Non-sparking safety footwear is also

recommended.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to keep airborne concentrations below exposure limits.[1] If exposure
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limits are exceeded or if irritation is experienced, a NIOSH/MSHA approved respirator with

appropriate cartridges for organic vapors should be used.[1][4]

II. Quantitative Safety Data
The following table summarizes key quantitative safety data for tert-Amyl methyl ether:

Property Value

Flash Point -11 °C (12.2 °F)[1]

Autoignition Temperature 415 °C (779 °F)[1]

Lower Explosion Limit 1.0%[1]

Upper Explosion Limit 7.1%[1]

Vapor Pressure 75 mm Hg @ 25 °C[1]

Vapor Density 3.52 (Air = 1)[1]

ACGIH Exposure Limit (TWA) 20 ppm

III. Operational Plan: Step-by-Step Handling
A. Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, well-ventilated area designated as a flammables-area.

[1] The storage area should be away from heat, sparks, open flames, and incompatible

substances such as strong oxidizing agents.[1][2]

Container Integrity: Keep the container tightly closed when not in use.[1][4][5] Containers

must be carefully resealed and kept upright to prevent leakage.[4]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1][3]

B. Handling and Use:
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Ventilation: Always handle tert-Amyl methyl ether in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of vapors.[1][3]

Personal Protective Equipment: Don the required PPE as detailed in Section I before

handling the chemical.

Dispensing: Use spark-proof tools and explosion-proof equipment for all transfers.[3][6] Avoid

using plastic buckets.[3]

Hygiene: Wash hands thoroughly after handling.[1][3] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[3][4]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[1][3]

IV. Disposal Plan
A. Waste Collection:

Waste Container: Collect waste tert-Amyl methyl ether and any contaminated materials

(e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container for

flammable waste.[3]

Compatibility: Do not mix with incompatible waste streams.

B. Disposal Procedure:

Regulatory Compliance: Dispose of contents and container to an approved waste disposal

plant in accordance with all local, regional, national, and international regulations.[3][4][5]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the removal and disposal of the chemical waste.

V. Emergency Procedures
In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes.[1] Remove contaminated clothing and shoes.[1] Seek medical attention if irritation

persists.[3]
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

In Case of Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide

oxygen. If not breathing, give artificial respiration.[1] Seek medical attention.[1]

In Case of Ingestion: Do not induce vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical attention.[1]

In Case of a Spill: Eliminate all ignition sources.[1][3] Absorb the spill with an inert material

(e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[1][3]

Provide ventilation.[1]
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Caption: Workflow for Handling and Disposal of tert-Amyl Methyl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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